MDM2 Binding Affinity vs. Nutlin-3a and Clinical Inhibitors
MI-1061 binds MDM2 with a Ki of 0.16 nM, representing a 562-fold higher affinity than Nutlin-3a (Ki = 90 nM), a 5.5-fold higher affinity than the clinical-stage spiro-oxindole MI-77301/SAR405838 (Ki = 0.88 nM), and a 69-fold higher affinity than the first clinical MDM2 inhibitor RG7112 (Kd = 11 nM) [1][2][3]. This sub-nanomolar binding affinity is critical for achieving potent cellular activity in MDM2-amplified cancer cell lines and serves as the foundational rationale for selecting MI-1061 as the MDM2-recruiting warhead in PROTAC degrader design [4].
| Evidence Dimension | MDM2 binding affinity (Ki / Kd) |
|---|---|
| Target Compound Data | MI-1061 Ki = 0.16 ± 0.1 nM (fluorescence polarization competitive binding assay) |
| Comparator Or Baseline | Nutlin-3a Ki = 90 nM; MI-77301 (SAR405838) Ki = 0.88 nM; RG7112 Kd = 11 nM |
| Quantified Difference | 562-fold vs. Nutlin-3a; 5.5-fold vs. MI-77301; ~69-fold vs. RG7112 |
| Conditions | In vitro fluorescence polarization (FP) competitive binding assay using recombinant human MDM2 protein; data from separate published studies using comparable FP methodology |
Why This Matters
The 562-fold binding affinity advantage over Nutlin-3a directly translates to superior target engagement at lower compound concentrations, a prerequisite for achieving potent cellular p53 activation and enabling low-nanomolar PROTAC degradation of MDM2 when MI-1061 is used as the warhead ligand.
- [1] Aguilar A, Sun W, Liu L, Lu J, McEachern D, Bernard D, Deschamps JR, Wang S. Design of chemically stable, potent, and efficacious MDM2 inhibitors that exploit the retro-mannich ring-opening-cyclization reaction mechanism in spiro-oxindoles. J Med Chem. 2014;57(24):10486–10498. Table 6. PMID: 25496041. View Source
- [2] Vassilev LT, Vu BT, Graves B, et al. In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science. 2004;303(5659):844–848. Nutlin-3a Ki = 90 nM. PMID: 14704432. View Source
- [3] Wang S, Sun W, Aguilar A, et al. SAR405838: an optimized inhibitor of MDM2-p53 interaction that induces complete and durable tumor regression. Cancer Res. 2014;74(20):5855–5865. MI-77301 Ki = 0.88 nM. PMID: 25145672. View Source
- [4] Li Y, Yang J, Aguilar A, et al. Discovery of MD-224: a first-in-class, highly potent PROTAC MDM2 degrader. J Med Chem. 2019;62(2):448–466. MI-1061 as MDM2 warhead for PROTAC design. PMID: 30525597. View Source
